Cas no 1803604-74-1 (5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one)

• Product Name: 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one
• CAS No: 1803604-74-1
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• MDL: MFCD28505823
• CID: 5152575
• PubChem ID: 122199349
• Update Time: 2025-07-18

5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one
• 2-Piperidinone, 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)-

• MDL： MFCD28505823
• Inchi： 1S/C12H19N3O/c1-7-6-9(8(2)15(7)3)12-10(13)4-5-11(16)14-12/h6,10,12H,4-5,13H2,1-3H3,(H,14,16)
• InChI Key： PTKZVLQWXWDTNY-UHFFFAOYSA-N
• SMILES： N1C(C2C=C(C)N(C)C=2C)C(N)CCC1=O

Additional information on 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one

Introduction to 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one (CAS No. 1803604-74-1)

5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic derivative combines a piperidine core with a pyrrole moiety, creating a scaffold that is both structurally complex and biologically intriguing. The compound’s molecular formula and chemical properties make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The CAS No. 1803604-74-1 identifier provides a unique and standardized way to reference this molecule, ensuring clarity and precision in scientific literature and patent filings. The presence of multiple nitrogen atoms in its structure suggests potential interactions with biological targets, making it an attractive scaffold for the development of novel therapeutic agents. Specifically, the 5-amino group and the 1,2,5-trimethyl-1H-pyrrol-3-yl substituent contribute to the compound’s overall reactivity and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies indicate that the piperidin-2-one core can interact with enzymes and receptors in ways that may lead to therapeutic benefits. For instance, its ability to modulate the activity of certain kinases has been hypothesized based on preliminary docking studies. These findings align with the growing interest in kinase inhibitors as treatments for various diseases, including cancer and inflammatory disorders.

The 1,2,5-trimethyl-1H-pyrrol-3-yl group is particularly noteworthy due to its structural complexity and potential for fine-tuning pharmacological properties. This moiety can influence solubility, metabolic stability, and target specificity, making it a key focus in derivative design. Researchers are exploring synthetic pathways to introduce variations into this part of the molecule while maintaining its core pharmacophoric features. Such modifications could enhance drug-like properties without compromising biological activity.

In the context of modern drug development, 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one represents a fusion of traditional medicinal chemistry principles with cutting-edge techniques. The integration of machine learning algorithms for virtual screening has accelerated the identification of promising candidates like this one. By leveraging large datasets and predictive models, scientists can now rapidly assess the potential of novel compounds before moving to expensive wet-lab experiments.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of such heterocyclic compounds for high-throughput screening (HTS) campaigns. The diversity inherent in structures like 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one offers a rich pool of starting points for developing next-generation therapeutics. This trend underscores the importance of innovative chemical entities in addressing unmet medical needs.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase modern methodologies such as transition-metal-catalyzed coupling reactions and asymmetric transformations. These techniques not only improve yield but also allow for greater control over stereochemistry—a critical factor in drug efficacy. The development of efficient synthetic routes is essential for scaling up production and conducting further preclinical studies.

Biological evaluations of 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one have begun to reveal its potential as an inhibitor of certain enzymatic pathways implicated in disease progression. Preliminary cell-based assays suggest that it may interfere with signaling cascades involved in cell proliferation and survival. While these findings are promising, further investigation is needed to fully understand its mechanism of action and potential side effects.

The compound’s structural features also make it an interesting subject for studying drug-drug interactions (DDIs). Its ability to bind to multiple targets raises questions about how it might interact with other medications currently on the market. Understanding these interactions is crucial for ensuring patient safety during clinical trials and post-marketing surveillance.

As research progresses, collaborations between academia and industry will be vital in translating laboratory discoveries into tangible therapeutic solutions. The case of 5-amino-6-(1,2,5-trimethyl-1H-pyrrol-3-yl)piperidin-2-one exemplifies how interdisciplinary approaches can accelerate innovation in pharmaceuticals. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science, researchers can tackle complex challenges more effectively than ever before.

The future directions for this compound include exploring its efficacy in animal models and eventually human trials if preclinical data remain encouraging. Regulatory agencies will scrutinize its safety profile closely during these phases before it can be approved for medical use. Meanwhile，the scientific community continues to refine synthetic strategies to optimize yield while minimizing environmental impact—a growing concern in pharmaceutical manufacturing.

In conclusion,5-amino-6-(1,2，5-trimethyl-lH-pyrrol—3—yl)piperidin—2—one (CAS No．1803604—74—l) stands out as a structurally fascinating molecule with significant pharmaceutical promise．Its unique combination of chemical features positions it at the forefront of drug discovery efforts aimed at addressing critical health issues．With continued research，this compound could one day contribute to the development of novel treatments that improve patient outcomes worldwide．